![molecular formula C15H19NO3S B2598826 N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(p-tolyl)isobutyramide CAS No. 863020-54-6](/img/structure/B2598826.png)
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(p-tolyl)isobutyramide
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Description
N-(1,1-dioxido-2,3-dihydrothiophen-3-yl)-N-(p-tolyl)isobutyramide is a useful research compound. Its molecular formula is C15H19NO3S and its molecular weight is 293.38. The purity is usually 95%.
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Scientific Research Applications
Molecular Electronic Devices
A molecule containing a nitroamine redox center demonstrated significant on-off ratios and negative differential resistance in an electronic device, showcasing its potential in molecular electronics (Jia Chen et al., 1999).
Conductive Polymers
Poly(3,4-dibutyl-α-terthiophene) was explored for its electronic properties, revealing insights into the relationship between electronic properties and chemical structure, indicating its utility in various electronic applications (S. Glenis et al., 1995).
Thin Film Transistors
A terthiophene-based quinodimethane was synthesized and used in thin film transistors, showcasing n-channel conduction, emphasizing the role of molecular design in electronic devices (T. Pappenfus et al., 2002).
Electrochromic Devices
Solution-processable electrochromic polymers were developed with black-to-transmissive switching capabilities, suitable for large area electrochromic device applications, highlighting the innovative approach to color-changing materials (Zhangping Xu et al., 2016).
Polymer Modification
Polythiophenes were studied for their overoxidation behavior in acetonitrile electrolytes, leading to insights into polymer modification and its impact on electronic conductivity, providing a path for enhancing polymer-based electronic materials (U. Barsch & F. Beck, 1996).
Properties
IUPAC Name |
N-(1,1-dioxo-2,3-dihydrothiophen-3-yl)-2-methyl-N-(4-methylphenyl)propanamide |
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Details | Computed by Lexichem TK 2.7.0 (PubChem release 2021.05.07) | |
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InChI |
InChI=1S/C15H19NO3S/c1-11(2)15(17)16(13-6-4-12(3)5-7-13)14-8-9-20(18,19)10-14/h4-9,11,14H,10H2,1-3H3 |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HFZVSKCPQFTYKO-UHFFFAOYSA-N |
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Details | Computed by InChI 1.0.6 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CC1=CC=C(C=C1)N(C2CS(=O)(=O)C=C2)C(=O)C(C)C |
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Details | Computed by OEChem 2.3.0 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C15H19NO3S |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
293.4 g/mol |
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Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
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